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molecular formula C16H11F3N4 B5820858 5-fluoro-N,N'-bis(4-fluorophenyl)-2,4-pyrimidinediamine CAS No. 40505-53-1

5-fluoro-N,N'-bis(4-fluorophenyl)-2,4-pyrimidinediamine

Cat. No. B5820858
CAS RN: 40505-53-1
M. Wt: 316.28 g/mol
InChI Key: BTKZQEGTHZXVJD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07557210B2

Procedure details

In like manner to the preparation of N2,N4-bis(3-hydroxyphenyl)-5-fluoro-2,4-pyrimidinediamine, 2,4-dichloro-5-fluoropyrimidine and 4-fluoroaniline were reacted to yield N2,N4-bis(4-fluorophenyl)-5-fluoro-2,4-pyrimidinediamine. 1H NMR (CDCl3): δ 8.79 (d, 2H, J=5.4 Hz), 7.40 (m, 2H), 7.30 (m, 2H), 6.90 (m, 4H); 19NMR (CDCl3): −32425 (s, 1F), −32940 (s, 1F), −45525 (s, 1F); LCMS: ret. time: 23.53 min.; purity: 100%; MS (m/e): 317 (MH+).
Name
2,4-dichloro-5-fluoropyrimidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-fluoroaniline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
N2,N4-bis(4-fluorophenyl)-5-fluoro-2,4-pyrimidinediamine

Identifiers

REACTION_CXSMILES
Cl[C:2]1[N:7]=[C:6](Cl)[C:5]([F:9])=[CH:4][N:3]=1.[F:10][C:11]1[CH:17]=[CH:16][C:14]([NH2:15])=[CH:13][CH:12]=1>>[F:10][C:11]1[CH:17]=[CH:16][C:14]([NH:15][C:2]2[N:7]=[C:6]([NH:15][C:14]3[CH:16]=[CH:17][C:11]([F:10])=[CH:12][CH:13]=3)[C:5]([F:9])=[CH:4][N:3]=2)=[CH:13][CH:12]=1

Inputs

Step One
Name
2,4-dichloro-5-fluoropyrimidine
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=NC=C(C(=N1)Cl)F
Name
4-fluoroaniline
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC1=CC=C(N)C=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
were reacted

Outcomes

Product
Name
N2,N4-bis(4-fluorophenyl)-5-fluoro-2,4-pyrimidinediamine
Type
product
Smiles
FC1=CC=C(C=C1)NC1=NC=C(C(=N1)NC1=CC=C(C=C1)F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.